Cas no 932506-75-7 (4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 932506-75-7
• MF: C₂₀H₁₇ClN₂O₃S₂
• MW: 432.943581342697
• CID: 5512984
• Update Time: 2025-06-11

4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C20H17ClN2O3S2/c21-15-5-8-17(9-6-15)28(25,26)22-16-7-10-18-14(13-16)3-1-11-23(18)20(24)19-4-2-12-27-19/h2,4-10,12-13,22H,1,3,11H2
• InChI Key： SWKGCKVVHMSMLS-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2SC=CC=2)=O)(=O)=O)=CC=C(Cl)C=C1

Additional information on 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 932506-75-7)

4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 932506-75-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both thiophene and tetrahydroquinoline moieties in its structure makes it a promising candidate for drug discovery, particularly in the fields of anti-inflammatory and antimicrobial agents.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by the need for new therapeutic agents to address emerging health challenges. Researchers have focused on 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide due to its potential to inhibit specific enzymes or receptors involved in disease pathways. Its molecular structure allows for interactions with biological targets, making it a subject of interest in medicinal chemistry and drug design.

The synthesis of CAS No. 932506-75-7 involves multi-step organic reactions, including acylations and sulfonylation, to achieve the desired functional groups. The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical factors in its potential applications. Recent studies have explored its structure-activity relationship (SAR) to optimize its efficacy and reduce side effects, aligning with the growing trend of precision medicine.

One of the most searched topics related to this compound is its potential role in cancer therapy. Preliminary studies suggest that 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide may exhibit anti-proliferative effects on certain cancer cell lines. This aligns with the broader interest in targeted therapies and small-molecule inhibitors, which are frequently discussed in academic and industry forums.

Another area of interest is the compound's potential application in neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, researchers are investigating sulfonamide derivatives for their ability to modulate neuronal pathways. The thiophene ring in CAS No. 932506-75-7 may contribute to its ability to cross the blood-brain barrier, a key consideration in central nervous system (CNS) drug development.

From an industrial perspective, the scalability of synthesizing 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide is a topic of discussion. Companies are exploring green chemistry approaches to minimize environmental impact while maintaining high yields. This reflects the broader shift toward sustainable pharmaceutical manufacturing, a hot topic in regulatory and environmental circles.

In summary, 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 932506-75-7) represents a versatile compound with significant potential in drug discovery and chemical research. Its unique structure and biological activity profile make it a valuable subject for ongoing studies, particularly in the context of personalized medicine and sustainable synthesis. As research progresses, this compound may pave the way for innovative therapeutic solutions.